2'-Fluoro-4'-methoxybiphenyl-3-carboxylic acid
Overview
Description
2’-Fluoro-4’-methoxybiphenyl-3-carboxylic acid (FMBA) is a chemical compound that has been subject to extensive scientific research. It belongs to the class of organic compounds known as aromatic anilides . The molecular formula of FMBA is C14H11FO3 and it has a molecular weight of 246.23 g/mol .
Molecular Structure Analysis
The InChI code for FMBA is 1S/C14H11FO3/c1-18-13-6-5-10(8-12(13)15)9-3-2-4-11(7-9)14(16)17/h2-8H,1H3,(H,16,17) . This indicates that the compound has a biphenyl structure with a fluoro group on one ring and a methoxy group on the other. The carboxylic acid group is also attached to one of the rings .Scientific Research Applications
Synthesis and Development of Radiotracers
2'-Fluoro-4'-methoxybiphenyl-3-carboxylic acid derivatives have been explored for the synthesis of novel radiotracers. For instance, Katoch-Rouse and Horti (2003) demonstrated the feasibility of nucleophilic displacement in the synthesis of radiolabeled compounds, potentially useful for studying CB1 cannabinoid receptors in the brain via positron emission tomography (Katoch-Rouse & Horti, 2003).
Versatile Building Blocks in Organic Synthesis
The compound and its derivatives serve as versatile building blocks in organic synthesis. Shi, Wang, and Schlosser (1996) utilized the Me ester of 2-fluoro-3-methoxyacrylic acid for synthesizing fluorine-bearing heterocyclic compounds, highlighting the compound's utility in diverse organic synthesis applications (Shi, Wang, & Schlosser, 1996).
Fluorine-sacrificial Cyclizations
Volle and Schlosser (2000) investigated the application of Me 3-methoxy-2-trifluoromethylacrylate in generating various fluorinated compounds, demonstrating the versatility of fluorine-sacrificial cyclizations in chemical synthesis (Volle & Schlosser, 2000).
Development of Fluorescent Probes
The compound's derivatives have been used in the development of fluorescent probes. Tanaka et al. (2001) explored the application of related compounds in sensing pH and metal cations, showcasing its utility in creating sensitive fluorescent probes (Tanaka et al., 2001).
Anticancer Drug Candidates
Lai et al. (2005) synthesized carboxylic acid analogs containing modified 2'-fluoro-4'-methoxybiphenyl derivatives, evaluating their potential as anticancer drug candidates. The modifications in the phenyl group significantly affected the compounds' anticancer activity (Lai et al., 2005).
properties
IUPAC Name |
3-(2-fluoro-4-methoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO3/c1-18-11-5-6-12(13(15)8-11)9-3-2-4-10(7-9)14(16)17/h2-8H,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OORQZOBGEWAKDV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=CC(=CC=C2)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80681295 |
Source
|
| Record name | 2'-Fluoro-4'-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80681295 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1182754-74-0 |
Source
|
| Record name | 2'-Fluoro-4'-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80681295 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Bromoimidazo[1,2-a]pyridine-6-carbohydrazide](/img/structure/B1440517.png)
![tert-butyl N-[(3E)-3-amino-3-hydroxyiminopropyl]-N-methylcarbamate](/img/structure/B1440519.png)
![1-[6-(3-Methylphenyl)pyridin-3-yl]ethanone](/img/structure/B1440523.png)
![(2-([6-(2-Furyl)pyridazin-3-YL]oxy)ethyl)amine](/img/structure/B1440527.png)